Cas no 1528999-96-3 (3-Amino-1-(2-ethylphenyl)propan-1-ol)

• Product Name: 3-Amino-1-(2-ethylphenyl)propan-1-ol
• CAS No: 1528999-96-3
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 5273551
• Update Time: 2025-10-31

3-Amino-1-(2-ethylphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(2-ethylphenyl)propan-1-ol
• 3-Amino-1-(2-ethylphenyl)propan-1-ol

• Inchi： 1S/C11H17NO/c1-2-9-5-3-4-6-10(9)11(13)7-8-12/h3-6,11,13H,2,7-8,12H2,1H3
• InChI Key： INTMEJWOENLIPE-UHFFFAOYSA-N
• SMILES： OC(CCN)C1C=CC=CC=1CC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 138
• XLogP3: 1.3
• Topological Polar Surface Area: 46.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-Amino-1-(2-ethylphenyl)propan-1-ol

Recent Advances in the Study of 3-Amino-1-(2-ethylphenyl)propan-1-ol (CAS: 1528999-96-3)

3-Amino-1-(2-ethylphenyl)propan-1-ol (CAS: 1528999-96-3) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential applications in drug discovery, particularly as a building block for the synthesis of novel therapeutic agents. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential therapeutic applications.

One of the key areas of research involving 3-Amino-1-(2-ethylphenyl)propan-1-ol is its role in the development of central nervous system (CNS) targeting drugs. A study published in the Journal of Medicinal Chemistry (2023) highlighted its use as a precursor in the synthesis of dopamine receptor modulators. The study demonstrated that derivatives of this compound exhibit high affinity for D2 and D3 dopamine receptors, suggesting potential applications in the treatment of neurological disorders such as Parkinson's disease and schizophrenia.

In addition to its CNS applications, recent research has also investigated the compound's potential in oncology. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported that 3-Amino-1-(2-ethylphenyl)propan-1-ol derivatives exhibit inhibitory effects on certain cancer cell lines, particularly those associated with breast and prostate cancers. The study attributed these effects to the compound's ability to interfere with cell cycle progression and induce apoptosis.

The synthesis and optimization of 3-Amino-1-(2-ethylphenyl)propan-1-ol have also been a focus of recent research. A paper in Organic Process Research & Development (2023) described a novel, scalable synthesis route for this compound, which improves yield and reduces production costs. This advancement is particularly significant for industrial applications, where cost-effective and efficient synthesis methods are critical.

Despite these promising findings, challenges remain in the clinical translation of 3-Amino-1-(2-ethylphenyl)propan-1-ol-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. However, the compound's versatility and demonstrated biological activities make it a valuable candidate for further investigation in drug development.

In conclusion, 3-Amino-1-(2-ethylphenyl)propan-1-ol (CAS: 1528999-96-3) continues to be a compound of high interest in chemical biology and medicinal chemistry. Recent studies have expanded our understanding of its potential applications, particularly in CNS disorders and oncology. Future research should focus on optimizing its pharmacological properties and exploring its therapeutic potential in preclinical and clinical settings.